Cas no 515832-69-6 (2-(4-Bromo-2-formylphenoxy)acetamide)

• Product Name: 2-(4-Bromo-2-formylphenoxy)acetamide
• CAS No: 515832-69-6
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• MDL: MFCD02257414
• CID: 3057539
• PubChem ID: 2940117
• Update Time: 2025-04-21

2-(4-Bromo-2-formylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2-formyl-phenoxy)-acetamide
• 515832-69-6
• BBL024057
• STK347118
• EN300-228122
• AKOS000303818
• 2-(4-bromo-2-formylphenoxy)acetamide
• Z19747260
• Oprea1_150386
• QVA83269
• DB-408183
• CS-0240365
• SCHEMBL2562401
• VS-07631
• 2-(4-Bromo-2-formylphenoxy)acetamide

• MDL： MFCD02257414
• Inchi： 1S/C9H8BrNO3/c10-7-1-2-8(6(3-7)4-12)14-5-9(11)13/h1-4H,5H2,(H2,11,13)
• InChI Key： FGODYUATYQJXFU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OCC(N)=O

Computed Properties

• Exact Mass: 256.96876Da
• Monoisotopic Mass: 256.96876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 471.8±35.0 °C at 760 mmHg
• Flash Point: 239.1±25.9 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(4-Bromo-2-formylphenoxy)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers